Cas no 69857-46-1 (1-methyl-1H-Pyrrole-2,5-dicarbonitrile)

1-methyl-1H-Pyrrole-2,5-dicarbonitrile structure
69857-46-1 structure
Product Name:1-methyl-1H-Pyrrole-2,5-dicarbonitrile
CAS No:69857-46-1
MF:C7H5N3
MW:131.134700536728
CID:1116219
PubChem ID:12572401
Update Time:2025-04-20

1-methyl-1H-Pyrrole-2,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Pyrrole-2,5-dicarbonitrile
    • 1-methylpyrrole-2,5-dicarbonitrile
    • DTXSID00503021
    • 69857-46-1
    • SCHEMBL2002285
    • DB-111333
    • Inchi: 1S/C7H5N3/c1-10-6(4-8)2-3-7(10)5-9/h2-3H,1H3
    • InChI Key: MAGUPVNZMSWOEI-UHFFFAOYSA-N
    • SMILES: N1(C)C(C#N)=CC=C1C#N

Computed Properties

  • Exact Mass: 131.048347172g/mol
  • Monoisotopic Mass: 131.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.5Ų
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